Cas no 2172007-61-1 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid
• CAS No: 2172007-61-1
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5783466
• PubChem ID: 165528065
• Update Time: 2025-06-09

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-(propan-2-yl)pentanamido}butanoic acid
• EN300-1509307
• 2172007-61-1
• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-10-20(27(33)30(19(2)3)16-9-15-26(31)32)17-29-28(34)35-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,19-20,25H,4,9-10,15-18H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： IARIEVGJYQFKEP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CCCC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid

Research Brief on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid (CAS: 2172007-61-1)

In recent years, the compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid (CAS: 2172007-61-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the isopropyl amide moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and ensure its structural integrity. Additionally, researchers have investigated its stability under various physiological conditions, providing insights into its potential as a prodrug or a targeted delivery vehicle for bioactive molecules.

One of the key findings from recent research is the compound's ability to act as a linker or spacer in the design of peptide-drug conjugates (PDCs). Its bifunctional nature allows for the covalent attachment of therapeutic peptides to small-molecule drugs, thereby improving their pharmacokinetic properties and target specificity. For instance, studies have demonstrated its utility in the development of anticancer PDCs, where it facilitates the controlled release of cytotoxic agents in tumor microenvironments. This has opened new avenues for the treatment of resistant cancers and has spurred further investigations into its mechanism of action.

Furthermore, the compound's compatibility with green chemistry principles has been explored, with efforts directed toward minimizing the use of hazardous solvents and reagents during its synthesis. Researchers have reported successful outcomes using water-based reaction media and catalytic methods, which align with the growing demand for sustainable and environmentally friendly pharmaceutical manufacturing processes. These advancements not only reduce the environmental footprint but also enhance the scalability of production, making the compound more accessible for industrial applications.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-(propan-2-yl)pentanamido}butanoic acid (CAS: 2172007-61-1) represents a promising candidate in the realm of chemical biology and drug development. Its multifunctional properties, coupled with recent advancements in synthesis and application, underscore its potential to address unmet medical needs. Future research is expected to delve deeper into its mechanistic pathways and expand its utility in novel therapeutic modalities, further solidifying its role in the pharmaceutical industry.